N-(2-(Diethylamino)ethyl)-5-fluoropicolinamide

• IUPAC Name: N-[2-(diethylamino)ethyl]-5-fluoropyridine-2-carboxamide
• InChI: InChI=1S/C12H18FN3O/c1-3-16(4-2)8-7-14-12(17)11-6-5-10(13)9-15-11/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,17)
• InChI Key: TWRNBUQZDSVURX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=NC=C(C=C1)F
• Molecular Formula: C12H18FN3O
• Molecular Weight: 239.29 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N-(2-(Diethylamino)ethyl)-5-fluoropicolinamide” are not available, similar compounds have been synthesized. For instance, the 4-amino-N-[2(diethylamino)ethyl]benzamide complex was synthesized by reacting sodium tetraphenyl borate with 4-amino-N-[2(diethylamino)ethyl]benzamide, chloride salt, and procainamide in deionized water at room temperature.

Scientific Research Applications

PET Imaging in Parkinson's Disease and Melanoma

• PET Imaging for Parkinson's Disease

  N-(2-(Diethylamino)ethyl)-5-fluoropicolinamide, specifically labeled as (18)F-P3BZA, has been identified as a promising radiotracer for positron emission tomography (PET) imaging. This tracer targets transplanted porcine retinal pigment epithelial (pRPE) cells in the striatum, offering a new approach to monitor cellular therapy in Parkinson's disease. Its high translational potential could enhance understanding of clinical trial results (Kiessling, 2014).

• Detecting Malignant Melanoma

  The compound has been developed into a PET imaging probe for the ultrasensitive detection of primary and metastatic melanomas. This tracer, identified as [18F]DMPY2, exhibits strong and prolonged tumoral uptake with rapid background clearance, making it highly effective for melanoma diagnosis. The research highlights its potential as a novel PET imaging agent for outstanding image quality in melanoma diagnosis (Pyo et al., 2020).

Radiosynthesis and Clinical Application

• Radiosynthesis and Purification

  Efficient and time-saving methods have been developed for the purification of 18F-P3BZA, facilitating its use in early diagnosis of malignant melanoma. A solid phase extraction-based method using a C18 light cartridge has been found effective for this purpose, contributing to the radiotracer's high radiochemical purity and low precursor content, thus enhancing its application in clinical settings (Hong et al., 2021).

• Clinical Application in Melanoma Patients

  Studies have assessed the biodistribution, radiation dosimetry, and clinical application of 18F-P3BZA in healthy volunteers and melanoma patients. The tracer has demonstrated high binding selectivity and affinity in melanoma, suggesting its compatibility and safety for clinical use in PET/CT imaging of melanoma (Ma et al., 2018).

Other Applications

• Transplantation of Retinal Pigment Epithelial Cells for Parkinson's Disease Treatment

  The use of N-[2-(diethylamino)ethyl]-(18)F-5-fluoropicolinamide ((18)F-P3BZA) PET/CT imaging has been explored to visualize transplanted porcine retinal pigment epithelial cells in the striatum for Parkinson's disease treatment. This imaging technique can monitor the long-term activity of implanted cells, offering insights into treatment effectiveness (Bu et al., 2014).

• Cancer Tyrosine Kinase Imaging

  A derivative of N-(2-(Diethylamino)ethyl)-5-fluoropicolinamide, known as [18F]SU11248, has been synthesized for imaging cancer tyrosine kinase using PET. This research contributes to the development of new tracers for cancer diagnosis and monitoring (Wang et al., 2005).